Cas no 2845-85-4 (4-Chloroisophthalic acid)

• Product Name: 4-Chloroisophthalic acid
• CAS No: 2845-85-4
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• MDL: MFCD12027303
• CID: 271609
• PubChem ID: 349658
• Update Time: 2025-11-02

4-Chloroisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4-chloro-
• 4-Chloroisophthalic acid
• 4-chlorobenzene-1,3-dicarboxylic acid
• 1,3-Benzenedicarboxylic acid, 4-chloro-
• 4-chloro-isophthalic acid
• Isophthalic acid, 4-chloro-
• APLYBKHRTXFIBT-UHFFFAOYSA-N
• STK504286
• NSC409493
• FCH1409479
• AK309480
• T2219
• 845C854
• AKOS005171635
• SCHEMBL69880
• MFCD12027303
• C74462
• DTXSID00325260
• AMY28506
• AS-58102
• NSC-409493
• FT-0679298
• CS-0098698
• 2845-85-4
• 4-chlorobenzene-1, 3-dicarboxylic acid
• ALBB-007088

• MDL： MFCD12027303
• Inchi： 1S/C8H5ClO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： APLYBKHRTXFIBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C(=O)O

Computed Properties

• Exact Mass: 199.98800
• Monoisotopic Mass: 199.9876363 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6
• Molecular Weight: 200.57

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 424.9±30.0 °C at 760 mmHg
• Flash Point: 210.8±24.6 °C
• Refractive Index: 1.63
• PSA: 74.60000
• LogP: 1.73640
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Chloroisophthalic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 4-Chloroisophthalic acid

Comprehensive Guide to 4-Chloroisophthalic Acid (CAS No. 2845-85-4): Properties, Applications, and Industry Trends

4-Chloroisophthalic acid (CAS No. 2845-85-4) is a high-value aromatic dicarboxylic acid derivative widely used in advanced material synthesis and specialty chemicals. This white crystalline solid, with a molecular formula of C₈H₅ClO₄, has gained significant attention in recent years due to its unique structural properties and versatility in polymer modification. The compound's chloro-substituted isophthalate structure makes it particularly valuable for creating heat-resistant polymers, a feature increasingly demanded in electric vehicle components and 5G infrastructure materials.

Recent market analysis shows growing interest in CAS 2845-85-4 as industries seek alternatives to traditional phthalate derivatives. The compound's balanced reactivity—stemming from the electron-withdrawing chlorine atom at the 4-position and two carboxyl groups—enables precise control in polycondensation reactions. Researchers are particularly excited about its potential in high-performance polyesters and liquid crystal polymers (LCPs), where thermal stability above 300°C is crucial for next-generation electronics.

From a synthetic chemistry perspective, 4-chloroisophthalic acid synthesis typically involves the oxidation of 4-chloroxylenes or controlled chlorination of isophthalic acid. The pharmaceutical industry has shown renewed interest in this compound as a building block for PET imaging agents, with several 2023 patent applications highlighting its use in radio-tracer development. Environmental considerations have also pushed manufacturers to develop greener production methods for chlorinated aromatic acids, with electrochemical synthesis emerging as a promising alternative to traditional routes.

The compound's solubility profile—slightly soluble in water but readily soluble in polar organic solvents—makes it particularly useful for coating formulations. Industry forums frequently discuss its role in creating corrosion-resistant coatings for offshore wind turbines, addressing a critical need in renewable energy infrastructure. Analytical chemists should note that HPLC analysis of 2845-85-4 requires acidic mobile phases (pH 2-3) for optimal peak symmetry, as the carboxyl groups can exhibit tailing under neutral conditions.

Emerging applications in metal-organic frameworks (MOFs) have positioned 4-chloroisophthalic acid as a candidate for gas storage materials. Its rigid backbone and directional bonding capability enable the creation of porous structures with exceptional CO₂ adsorption capacity—a property actively researched for carbon capture technologies. The compound's thermal decomposition pattern, characterized by TGA showing stability up to 220°C, further supports these high-temperature applications.

Quality specifications for industrial-grade 2845-85-4 typically require ≥98.5% purity by HPLC, with chloride content below 0.1%. Recent advancements in crystallization techniques have enabled producers to achieve 99.9% purity for electronic applications, meeting the exacting standards of semiconductor packaging materials. Storage recommendations emphasize protection from moisture, as the compound can form a stable monohydrate that alters its reaction kinetics in certain applications.

From a regulatory standpoint, 4-chloroisophthalic acid safety data indicates standard handling precautions for organic acids, with particular attention to dust control during processing. The compound's environmental profile shows moderate biodegradability (OECD 301D), prompting ongoing research into biological degradation pathways. Industry conferences in 2023 highlighted its inclusion in several green chemistry initiatives, particularly as a substitute for more persistent aromatic compounds in polymer systems.

The global market for chlorinated isophthalic acid derivatives is projected to grow at 6.2% CAGR through 2028, driven by demand in Asia-Pacific electronics manufacturing. Supply chain analysts note that regional production capabilities for CAS 2845-85-4 are expanding beyond traditional European suppliers, with new capacity coming online in India and South Korea. Technical literature emphasizes the importance of particle size control in downstream applications, with micronized grades (D₅₀ < 20μm) commanding premium pricing for specialty formulations.

Innovative applications continue to emerge, including recent studies on using 4-chloroisophthalic acid as a modifier for polyimide films in flexible displays. The compound's ability to enhance both mechanical strength and optical transparency addresses two critical challenges in foldable smartphone technology. Research collaborations are also exploring its potential in self-healing polymers, where the chlorine moiety facilitates unique crosslinking mechanisms at elevated temperatures.

For researchers working with this compound, recent methodological improvements include optimized esterification procedures for 4-chloroisophthalic acid using ionic liquid catalysts, reducing reaction times by 40% compared to conventional methods. Spectral databases have been updated with comprehensive NMR reference data for 2845-85-4, including ¹³C DEPT-135 and HSQC correlations that aid in structural confirmation. These resources prove invaluable for quality control laboratories validating material identity in regulated industries.